Cas no 1187222-00-9 (tert-butyl N-(6-chloropyrazin-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(6-chloropyrazin-2-yl)methylcarbamate
• CAS No: 1187222-00-9
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD20327987
• CID: 1207963
• PubChem ID: 77231610
• Update Time: 2025-04-20

tert-butyl N-(6-chloropyrazin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl [5-(hydroxymethyl)-2-pyridinyl]carbamate
• tert-Butyl ((6-chloropyrazin-2-yl)methyl)carbamate
• tert-Butyl (6-chloropyrazin-2-yl)methylcarbamate
• tert-butyl N-(6-chloropyrazin-2-yl)methylcarbamate
• tert-butyl((6-chloropyrazin-2-yl)methyl)carbamate
• tert-butyl 6-chloropyrazin-2-ylmethylcarbamate
• MFCD20327987
• tert-butyl N-[(6-chloropyrazin-2-yl)methyl]carbamate
• EN300-10825573
• BS-53233
• D83422
• SCHEMBL2477717
• DA-19362
• DB-309393
• UOLVHJGYSHBODW-UHFFFAOYSA-N
• 1187222-00-9
• CS-0163240

• MDL： MFCD20327987
• Inchi： 1S/C10H14ClN3O2/c1-10(2,3)16-9(15)13-5-7-4-12-6-8(11)14-7/h4,6H,5H2,1-3H3,(H,13,15)
• InChI Key： UOLVHJGYSHBODW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CNC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines